Cas no 868371-05-5 (N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide)

• Product Name: N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide
• CAS No: 868371-05-5
• MF: C₁₅H₁₀FN₃O₃S
• MW: 331.321605205536
• CID: 6566055
• Update Time: 2025-06-09

N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide
• FPRIJESQDRVLKN-ICFOKQHNSA-N

• Inchi： 1S/C15H10FN3O3S/c1-18-13-11(16)3-2-4-12(13)23-15(18)17-14(20)9-5-7-10(8-6-9)19(21)22/h2-8H,1H3/b17-15+
• InChI Key： FPRIJESQDRVLKN-BMRADRMJSA-N
• SMILES： C(/N=C1\N(C)C2=C(F)C=CC=C2S\1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Additional information on N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide

Introduction to N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide (CAS No. 868371-05-5)

N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide is a specialized chemical compound characterized by its complex molecular structure and unique pharmacological properties. This compound, identified by the CAS number 868371-05-5, has garnered significant attention in the field of pharmaceutical research due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates several key functional groups, including a benzothiazole core and a nitrobenzamide moiety, which contribute to its distinctive chemical and biological characteristics.

The benzothiazole core is a well-known scaffold in medicinal chemistry, widely recognized for its role in various bioactive molecules. Its structural features facilitate interactions with biological targets, making it a valuable component in drug design. Specifically, the 4-fluoro and 3-methyl substituents on the benzothiazole ring enhance the compound's metabolic stability and binding affinity to biological receptors. These modifications are critical in optimizing pharmacokinetic profiles, ensuring that the compound remains active within the body for extended periods while minimizing adverse effects.

The nitrobenzamide group appended to the benzothiazole moiety introduces additional pharmacological properties that are of great interest to researchers. The nitro group is known for its ability to modulate enzyme activity and signal transduction pathways, while the amide bond provides a site for further chemical modifications. These features make N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide a versatile molecule for exploring new therapeutic strategies.

In recent years, there has been growing interest in developing small molecules that can interact with biological targets in novel ways. The unique combination of functional groups in this compound suggests potential applications in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Current research is focused on understanding how these structural features influence biological activity and how they can be optimized to enhance efficacy and safety.

The synthesis of N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been particularly useful in constructing the complex molecular framework of this compound.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. Its ability to interact with specific biological targets has been demonstrated through both in vitro and in vivo experiments. These studies have highlighted its potential as a lead compound for further development into a therapeutic agent. However, additional research is necessary to fully understand its mechanism of action and to identify any potential side effects or interactions with other drugs.

The role of computational chemistry and molecular modeling has been instrumental in predicting the behavior of N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide. By simulating its interactions with biological targets, researchers can gain insights into how it functions at a molecular level. These computational approaches have complemented experimental data, providing a more comprehensive understanding of the compound's pharmacological properties.

The development of novel drug candidates is an iterative process that involves continuous refinement based on both experimental and computational data. N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide represents an exciting example of how structural modifications can lead to new therapeutic opportunities. As research progresses, it is anticipated that this compound will contribute significantly to advancements in pharmaceutical science.

The future prospects for N-(2Z strong>) - < strong > 4 - fluoro - 3 - methyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene strong > - < strong > 4 - nitrobenzamide strong > are promising given its unique structural features and promising preclinical results. Further investigation into its pharmacological properties will be essential to determine its potential as a therapeutic agent. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating these findings into clinical applications.